N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H21NO4/c1-20-13-7-3-4-8-14(13)21-11-15(18)17-12-16(19)9-5-2-6-10-16/h3-5,7-9,19H,2,6,10-12H2,1H3,(H,17,18)
• InChI Key: ZENQJRDWEMNNHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2(CCCC=C2)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-(2-methoxyphenoxy)acetamide, also known as HCA, is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. HCA is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Carcinogenicity Studies

A study explored the carcinogenicity of o-methoxy derivatives of N-2-fluorenylacetamide and related compounds in rats. The research aimed to understand the impact of hydrophilic phenolic hydroxyl groups on carcinogenicity by comparing the effects of methylated derivatives. This study's findings contribute to the broader understanding of chemical interactions and carcinogenic potentials in similar compounds (Gutmann, Galitski, & Foley, 1968).

Metabolic Studies

Another study focused on the comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes. This research provides insights into the metabolic pathways and potential toxicological profiles of related compounds, offering valuable information for understanding how similar molecules might be metabolized in biological systems (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Agonist Activity Studies

Research into substituted N-(silatran-1-ylmethyl)acetamides, including their synthesis, structure, and muscarinic agonist activity, provides insights into the chemical synthesis and potential pharmacological applications of compounds with similar functional groups. These studies highlight the potential for developing novel muscarinic receptor agonists based on the structural manipulation of related compounds (Pukhalskaya et al., 2010).

Chemoselective Acetylation and Synthesis

The chemoselective acetylation of 2-aminophenol using immobilized lipase for the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug production, showcases innovative approaches to the synthesis of medically relevant compounds. This study demonstrates a green chemistry approach to the synthesis of complex molecules, potentially including derivatives of the specified compound (Magadum & Yadav, 2018).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds, like indole derivatives, have shown a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Compounds with similar structures, such as cyclohexenone, are known to be versatile intermediates used in the synthesis of a variety of chemical products .

Result of Action

Similar compounds have shown a broad spectrum of biological activities .